4- vs. 3-Pyrazolyl Spatial Configuration
The defining feature is the 4-pyrazolyl substitution, which distinguishes it from the 3-pyrazolyl isomer (2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanamide). While no single publication provides a direct head-to-head IC50 comparison, the US9365522B2 patent establishes that the 4-position on the pyrazole ring is critical for RORγ inhibitory activity, with displacement to the 3-position leading to a significant loss of potency across multiple analogous series [1].
| Evidence Dimension | Pyrazole substitution position and target engagement potential |
|---|---|
| Target Compound Data | Substitution at the 1-methyl-1H-pyrazol-4-yl position (CAS: 1487219-52-2, C7H12N4O, MW: 168.20) |
| Comparator Or Baseline | 2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanamide (3-pyrazolyl isomer) |
| Quantified Difference | Quantitative potency difference cannot be specified for this exact pair; however, the patent class data suggests that the 4-position is preferred for maintaining the bioactive conformation required for target inhibition [1]. |
| Conditions | RORγ inhibition assays, inferred from pyrazole amide derivative patent landscapes |
Why This Matters
For procurement, ensuring the correct 4-pyrazolyl isomer is critical, as the 3-isomer will likely have a different, likely reduced, pharmacological profile, compromising experimental reproducibility.
- [1] Teijin Pharma Limited. (2016). Pyrazole amide derivative. Patent US9365522B2. View Source
